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Compound of Interest

Compound Name: Methyl isocyanoacetate

Cat. No.: B046415

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety precautions, handling
procedures, and emergency responses for methyl isocyanoacetate. Adherence to these
guidelines is critical to ensure a safe laboratory environment when working with this reactive
chemical.

Hazard Identification and Classification

Methyl isocyanoacetate (CAS No. 39687-95-1) is a pungent, dark yellow liquid that is
classified as a hazardous substance. It is harmful if swallowed, in contact with skin, or if
inhaled, and it can cause severe skin burns and eye damage.[1] The toxicological properties of
this compound have not been fully investigated, underscoring the need for cautious handling.
[2] It is also a combustible liquid and is sensitive to moisture and light.[1][2]

GHS Hazard Statements

e H302: Harmful if swallowed.
e H312: Harmful in contact with skin.[2]
o H314: Causes severe skin burns and eye damage.[2][3]

e H332: Harmful if inhaled.[2]
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Quantitative Data Summary

The following tables summarize the key quantitative data for methyl isocyanoacetate. For

comparative purposes, data for the significantly more toxic compound, methyl isocyanate, is

also provided with a clear distinction.

Table 1: Physicochemical Properties of Methyl Isocyanoacetate

Property Value Source
Molecular Formula CsHsNO:2 [2]
Molecular Weight 99.09 g/mol [2]
Appearance Dark yellow liquid [1]
Boiling Point 75-76 °C @ 10 mmHg [1][3]
Density 1.090 g/mL at 25 °C [3]
Flash Point 84 °C (183.2 °F) - closed cup [11[3]

Refractive Index

n20/D 1.417

[3]

Table 2: Toxicological Data

Compound

GHS Classification (Acute
Toxicity)

LD50 / LC50 Data

Methyl Isocyanoacetate

Acute Toxicity 4 (Oral, Dermal,
Inhalation)[3]

Data not available.
Toxicological properties have

not been fully investigated.[2]

Methyl Isocyanate

Acute Toxicity 1 (Inhalation),
Acute Toxicity 2 (Dermal),
Acute Toxicity 3 (Oral)[4]

Oral (rat): 51.5
mg/kg[5]Inhalation (rat, 6 hr):
6.1 ppm[6]Dermal (rabbit): 213
mg/kg

Note:Methyl isocyanoacetate and methyl isocyanate are different compounds with

significantly different toxicity profiles. The data for methyl isocyanate is provided for
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informational purposes only and to emphasize the need to avoid confusion between the two.

Engineering Controls and Personal Protective
Equipment (PPE)

Proper engineering controls and PPE are paramount to minimize exposure.

» Engineering Controls: All work with methyl isocyanoacetate must be conducted in a
certified chemical fume hood to control airborne levels.[2] A safety shower and eyewash

station must be readily accessible.[2]
» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]

o Skin Protection: Wear appropriate protective gloves (e.g., butyl rubber) and a lab coat.[2]
Ensure gloves are inspected before use and removed using the proper technique to avoid
skin contact.

o Respiratory Protection: For operations with a higher risk of aerosol generation or in case
of ventilation failure, a NIOSH-approved respirator with a suitable cartridge (e.g., type
ABEK) is necessary.[3]

Detailed Experimental Protocols

The following sections provide generalized protocols for the safe use of methyl
isocyanoacetate in a research setting, based on common synthetic procedures such as the

Ugi multicomponent reaction.

General Reaction Setup

A typical reaction should be set up in a chemical fume hood using glassware that has been
thoroughly dried to prevent reaction with moisture.

o Apparatus: Assemble a multi-necked, round-bottom flask equipped with a mechanical or
magnetic stirrer, a thermometer, a pressure-equalizing dropping funnel, and a nitrogen or
argon inlet to maintain an inert atmosphere.[7]
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» Reagent Handling: Methyl isocyanoacetate should be handled as a moisture-sensitive and
toxic reagent. Use syringes or cannulas for transfers.

e Reaction Conditions: Many reactions involving methyl isocyanoacetate are performed at
reduced temperatures (e.g., 0 °C to room temperature) to control exothermic processes.[7]
The reaction should be monitored for any unexpected temperature increases.

Example Experimental Workflow: Ugi Four-Component
Reaction

This workflow outlines the key safety and handling steps for using methyl isocyanoacetate in

a typical Ugi reaction.
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Caption: A typical experimental workflow for using methyl isocyanoacetate.
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Quenching and Decontamination

Unreacted methyl isocyanoacetate and contaminated equipment must be properly
neutralized.

e Reaction Quenching: While many reactions are worked up directly, if quenching is required,
slowly add a suitable nucleophile like water or dilute aqueous acid, ensuring the flask is
cooled in an ice bath to manage any exotherm.

o Glassware and Surface Decontamination: All contaminated glassware and surfaces should
be rinsed with a decontamination solution. Allow the solution to react for at least 10-15
minutes before final cleaning.[5][6] Two effective formulations are:[6][8]

o Formulation 1: 5-10% Sodium Carbonate, 0.2-2% liquid detergent, and 88-95% water.

o Formulation 2: 3-8% concentrated aqueous ammonia, 0.2-2% liquid detergent, and 90-
97% water. (Note: Use with excellent ventilation due to ammonia vapors).[6][8]

Storage and Incompatibility

o Storage: Store methyl isocyanoacetate in a tightly closed container in a cool, dry, and well-
ventilated area, away from heat, sparks, and open flames.[2][9] Recommended storage is at
2-8 °C, under an inert atmosphere, and protected from light.[1][2]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, strong
bases, and metals such as aluminum.[1][2] It is highly reactive with water and other protic
solvents.

Hazard and Precaution Relationships

The inherent hazards of methyl isocyanoacetate dictate the necessary safety precautions.
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Caption: Relationship between hazards and corresponding safety precautions.

Emergency Procedures
Spills

Evacuate: Evacuate non-essential personnel from the spill area.[8]
Ventilate: Ensure the area is well-ventilated.

Contain: Cover the spill with a dry, inert absorbent material like sand, vermiculite, or
commercial sorbent. Do not use combustible materials like sawdust.[8]

Collect: Carefully shovel the absorbed material into an open-top container. Do not seal the
container, as the reaction with moisture in the absorbent can generate COz, leading to
pressure buildup.[8]

Neutralize: Treat the spill area with one of the decontamination solutions described in
Section 4.3. Allow to stand for at least 15 minutes.

Dispose: All contaminated materials must be disposed of as hazardous waste according to
local, state, and federal regulations.[8]

First Aid
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Immediate medical attention is required for all exposures.[1]

e Inhalation: Remove the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2]

« Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing and shoes.[1] Seek immediate medical attention.

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,
also under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing.[1]
[2] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person.[1] Call a POISON CENTER or doctor immediately.[2][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b046415#safety-precautions-for-handling-methyl-
isocyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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